Cas no 2172029-70-6 ((1-{5H,6H,7H-cyclopentadpyrimidin-4-yl}azetidin-2-yl)methanamine)

• Product Name: (1-{5H,6H,7H-cyclopentadpyrimidin-4-yl}azetidin-2-yl)methanamine
• CAS No: 2172029-70-6
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 6040318
• PubChem ID: 165522150
• Update Time: 2025-05-30

(1-{5H,6H,7H-cyclopentadpyrimidin-4-yl}azetidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{5H,6H,7H-cyclopentadpyrimidin-4-yl}azetidin-2-yl)methanamine
• 2172029-70-6
• EN300-1281290
• (1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}azetidin-2-yl)methanamine

• Inchi： 1S/C11H16N4/c12-6-8-4-5-15(8)11-9-2-1-3-10(9)13-7-14-11/h7-8H,1-6,12H2
• InChI Key： LUERWUDZALQULF-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(CCC3)N=CN=2)CCC1CN

Computed Properties

• Exact Mass: 204.137496527g/mol
• Monoisotopic Mass: 204.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55Ų

Additional information on (1-{5H,6H,7H-cyclopentadpyrimidin-4-yl}azetidin-2-yl)methanamine

Compound CAS No. 2172029-70-6: (1-{5H,6H,7H-Cyclopentadpyrimidin-4-yl}azetidin-2-yl)methanamine

The compound with CAS No. 2172029-70-6, known as (1-{5H,6H,7H-cyclopentadpyrimidin-4-yl}azetidin-2-yl)methanamine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of non-carbon atoms (such as nitrogen) in their ring structures. The cyclopentadpyrimidine moiety within its structure is particularly noteworthy, as it contributes to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and development. The azetidine ring system in this compound is a four-membered ring containing one nitrogen atom, which is known for its stability and ability to form strong hydrogen bonds. These properties make it an attractive candidate for use in medicinal chemistry, particularly in the design of bioactive molecules with high affinity for specific biological targets.

The methanamine group attached to the azetidine ring further enhances the compound's functional versatility. This group can participate in various chemical reactions, including nucleophilic substitutions and additions, making it suitable for further functionalization in synthetic chemistry. The combination of these structural features positions this compound as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

From a synthetic perspective, the preparation of (1-{5H,6H,7H-cyclopentadpyrimidin-4-yl}azetidin-2-yl)methanamine involves a series of carefully designed reactions that exploit the reactivity of its constituent groups. Researchers have explored various methodologies to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic techniques to improve reaction yields and selectivity.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to form stable complexes with metal ions makes it a potential candidate for use in coordination chemistry and materials science. Additionally, its structural similarity to certain natural products suggests that it could serve as a lead compound in the development of novel pharmaceutical agents.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, scientists have been able to predict its interaction patterns with biological molecules, such as proteins and nucleic acids. These computational studies have significantly enhanced our understanding of its potential role in drug design and molecular recognition processes.

Furthermore, the cyclopentadpyrimidine core has been implicated in various biological activities, including antioxidant and anti-inflammatory effects. Experimental studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, making them promising candidates for anti-inflammatory drug development.

In conclusion, (1-{5H,6H,7H-cyclopentadpyrimidin-4-yl}azetidin-2-yl)methanamine is a multifaceted compound with a rich structural complexity that lends itself to diverse applications across various scientific disciplines. Its unique combination of heterocyclic features and functional groups positions it as a valuable tool in both academic research and industrial innovation.